Cas no 852139-35-6 (4-methoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide)

• Product Name: 4-methoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide
• CAS No: 852139-35-6
• MF: C₂₀H₂₂N₂O₃S
• MW: 370.465283870697
• CID: 6472158
• Update Time: 2025-05-20

4-methoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide
• Benzenesulfonamide, 4-methoxy-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]-

• Inchi： 1S/C20H22N2O3S/c1-25-15-7-9-16(10-8-15)26(23,24)21-13-14-6-11-20-18(12-14)17-4-2-3-5-19(17)22-20/h6-12,21-22H,2-5,13H2,1H3
• InChI Key： SMBMBNFZNIYORG-UHFFFAOYSA-N
• SMILES： C1(S(NCC2C=CC3NC4=C(C=3C=2)CCCC4)(=O)=O)=CC=C(OC)C=C1

Experimental Properties

• Density: 1.304±0.06 g/cm3(Predicted)
• Boiling Point: 596.7±60.0 °C(Predicted)
• pka: 11.18±0.50(Predicted)

Additional information on 4-methoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide

Professional Introduction to 4-Methoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide (CAS No. 852139-35-6)

4-Methoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide, identified by its CAS number 852139-35-6, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This sulfonamide derivative exhibits a complex molecular structure that combines a benzene ring with a methoxy group, a methylbenzene moiety, and a tetrahydrocarbazole scaffold. The presence of these functional groups suggests potential biological activities that have been the subject of extensive research and investigation.

The< strong>tetrahydrocarbazole moiety is particularly noteworthy due to its structural similarity to certain natural products and bioactive molecules. Tetrahydrocarbazoles have been reported to possess various pharmacological properties, including anti-inflammatory, antitumor, and antimicrobial effects. The incorporation of this scaffold into the< strong>4-methoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide molecule may contribute to its unique chemical and biological profile.

The< strong>sulfonamide functional group is another key feature of this compound. Sulfonamides are well-known for their broad spectrum of biological activities and have been widely used in the development of drugs targeting bacterial infections, inflammation, and other diseases. The sulfonamide moiety in< strong>4-methoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide may enhance its interaction with biological targets, potentially leading to novel therapeutic applications.

Recent studies have highlighted the importance of< strong>4-methoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide in the context of drug discovery. Researchers have been exploring its potential as a lead compound for the development of new pharmaceuticals. The compound's unique structure and functional groups make it an attractive candidate for further investigation.

In particular, the< strong>tetrahydrocarbazole-based scaffold has been implicated in various biological processes. Studies have shown that tetrahydrocarbazole derivatives can modulate enzyme activity and interact with specific receptors in the body. These interactions may underpin the therapeutic effects observed with< strong>4-methoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide.

The< strong>sulfonamide group also plays a crucial role in determining the pharmacological properties of this compound. Sulfonamides are known to exhibit binding affinity for various biological targets, including enzymes and receptors. This binding affinity may contribute to the observed biological activities of< strong>4-methoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide.

The synthesis of< strong>4-methoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide involves multiple steps that require careful optimization to ensure high yield and purity. The process typically involves the condensation of appropriate precursors followed by functional group transformations such as sulfonylation and methylation. Advanced synthetic techniques may be employed to improve efficiency and minimize side reactions.

The pharmacological evaluation of< strong>4-methoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide has revealed promising results in preclinical studies. In vitro assays have demonstrated potential activity against various disease-related targets. These findings support further investigation into the therapeutic potential of this compound.

In conclusion,< strong>4-methoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzene-1-sulfonamide (CAS No. 852139-35) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further development as a therapeutic agent.